![molecular formula C17H34O3 B8223407 11-Hydroxyheptadecanoic acid](/img/structure/B8223407.png)
11-Hydroxyheptadecanoic acid
Overview
Description
11-Hydroxyheptadecanoic acid is a useful research compound. Its molecular formula is C17H34O3 and its molecular weight is 286.4 g/mol. The purity is usually 95%.
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Scientific Research Applications
1. Role in Resin Glycosides
Research on glycosidic acids from Convolvulus arvensis has identified compounds where 11-hydroxyheptadecanoic acid serves as the aglycone unit. These compounds are unique representatives of resin glycosides, highlighting the significance of this compound in plant-derived natural products (Fan et al., 2019).
2. Antimicrobial and Neurological Activities
A study on royal jelly from Greece discovered various fatty acid derivatives including this compound. These compounds showed antimicrobial activities against bacteria and fungi, indicating potential applications in treating infections. Additionally, its neurological effects were explored in a study on Ipomoea tyrianthina, where compounds including this compound exhibited antimycobacterial activity, cytotoxicity, and effects on the central nervous system, suggesting its relevance in neurological research (Melliou & Chinou, 2005); (León‐Rivera et al., 2008).
3. Applications in Green Chemistry
This compound has been synthesized chemoenzymatically from ricinoleic acid, showcasing an environmentally friendly approach. This process involves biotransformation and chemical transformation, emphasizing the acid's role in green chemistry and sustainable material production (Jang et al., 2016).
properties
IUPAC Name |
11-hydroxyheptadecanoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H34O3/c1-2-3-4-10-13-16(18)14-11-8-6-5-7-9-12-15-17(19)20/h16,18H,2-15H2,1H3,(H,19,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QSGIINWYDRDLGB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCC(CCCCCCCCCC(=O)O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H34O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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